Cas no 67318-61-0 (3-Hydroxymethyl Meclofenamic Acid)

• Product Name: 3-Hydroxymethyl Meclofenamic Acid
• CAS No: 67318-61-0
• MF: C₁₄H₁₁Cl₂NO₃
• MW: 312.148041963577
• CID: 965805
• PubChem ID: 29981757
• Update Time: 2025-04-19

3-Hydroxymethyl Meclofenamic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[[2,6-Dichloro-3-(hydroxymethyl)phenyl]amino]benzoic Acid
• 3-Hydroxymethyl Meclofenamic Acid
• 2-[2,6-dichloro-3-(hydroxymethyl)anilino]benzoic acid
• GTG42NLU2Z
• Benzoic acid, 2-((2,6-dichloro-3-(hydroxymethyl)phenyl)amino)-
• DTXSID10652610
• FT-0669811
• 2-((2,6-Dichloro-3-(hydroxymethyl)phenyl)amino)benzoic acid
• Meclofenamic acid metabolite M1
• UNII-GTG42NLU2Z
• 67318-61-0
• 2-{[2,6-DICHLORO-3-(HYDROXYMETHYL)PHENYL]AMINO}BENZOIC ACID
• DB-239726
• MECLOFENAMATE_met012

• Inchi： 1S/C14H11Cl2NO3/c15-10-6-5-8(7-18)12(16)13(10)17-11-4-2-1-3-9(11)14(19)20/h1-6,17-18H,7H2,(H,19,20)
• InChI Key： SMILHFIJFWZZIM-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=CC(=C1NC1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Exact Mass: 311.01200
• Monoisotopic Mass: 311.0115986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.517
• Boiling Point: 449.8°C at 760 mmHg
• Flash Point: 225.8°C
• Refractive Index: 1.691
• PSA: 69.56000
• LogP: 4.00050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives